(3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one

• IUPAC Name: (3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one
• InChI: InChI=1S/C27H22FN3O2/c28-19-11-13-20(14-12-19)31-21-9-4-10-22(32)24(21)23(18-8-5-15-30-16-18)25(27(31)29)26(33)17-6-2-1-3-7-17/h1-3,5-8,11-16,23,29,33H,4,9-10H2/b26-25+,29-27?
• InChI Key: ANDJMGSCFNFRJK-YOWLVYNISA-N
• Canonical SMILES: C1CC2=C(C(C(=C(C3=CC=CC=C3)O)C(=N)N2C4=CC=C(C=C4)F)C5=CN=CC=C5)C(=O)C1
• Isomeric SMILES: C1CC2=C(C(/C(=C(/C3=CC=CC=C3)\O)/C(=N)N2C4=CC=C(C=C4)F)C5=CN=CC=C5)C(=O)C1
• Molecular Formula: C27H22FN3O2
• Molecular Weight: 439.5 g/mol

Description

(3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one is a complex organic compound with a unique structure that includes a fluorophenyl group, a hydroxyphenylmethylidene group, an imino group, and a tetrahydroquinolinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one typically involves multi-step organic reactions. One common approach is the condensation reaction between 4-fluoroaniline and a suitable aldehyde to form the imine intermediate. This intermediate then undergoes cyclization with a pyridine derivative under controlled conditions to form the tetrahydroquinolinone core.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling the temperature, pH, and solvent systems used in the reactions. Advanced techniques such as continuous flow synthesis and automated reaction monitoring can be employed to scale up the production efficiently.

Chemical Reactions Analysis

Types of Reactions

(3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The imino group can be reduced to form an amine.

Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used under basic conditions.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of substituted fluorophenyl derivatives.

Scientific Research Applications

(3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of (3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

Bis(2-ethylhexyl) terephthalate: A plasticizer with a different core structure but similar functional groups.

Compounds from Knoevenagel Condensation: These compounds share the hydroxyphenylmethylidene group and are synthesized through similar reactions.

Uniqueness

What sets (3E)-1-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-4-pyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one apart is its combination of a fluorophenyl group and a tetrahydroquinolinone core, which imparts unique chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.